Cas no 1010926-60-9 (N-(8-methoxy-2-methylquinolin-4-yl)pyridine-2-carboxamide)

• Product Name: N-(8-methoxy-2-methylquinolin-4-yl)pyridine-2-carboxamide
• CAS No: 1010926-60-9
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• CID: 5381164
• Update Time: 2025-06-15

N-(8-methoxy-2-methylquinolin-4-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(8-methoxy-2-methylquinolin-4-yl)pyridine-2-carboxamide

• Inchi： 1S/C17H15N3O2/c1-11-10-14(20-17(21)13-7-3-4-9-18-13)12-6-5-8-15(22-2)16(12)19-11/h3-10H,1-2H3,(H,19,20,21)
• InChI Key： MQUYLAWDNPNULW-UHFFFAOYSA-N
• SMILES： C1(C(NC2C3C(N=C(C)C=2)=C(OC)C=CC=3)=O)=NC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-(8-methoxy-2-methylquinolin-4-yl)pyridine-2-carboxamide

Introduction to N-(8-methoxy-2-methylquinolin-4-yl)pyridine-2-carboxamide and Its Applications in Modern Chemical Biology

N-(8-methoxy-2-methylquinolin-4-yl)pyridine-2-carboxamide (CAS No. 1010926-60-9) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines elements of quinoline and pyridine moieties, making it a versatile scaffold for the development of novel bioactive molecules. The presence of functional groups such as the methoxy and carboxamide substituents enhances its potential for interaction with biological targets, thereby opening up avenues for therapeutic applications.

The molecular framework of N-(8-methoxy-2-methylquinolin-4-yl)pyridine-2-carboxamide is derived from quinoline, a heterocyclic aromatic compound known for its broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of a methyl group at the 2-position and a methoxy group at the 8-position further modulates the electronic and steric properties of the molecule, influencing its binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The compound N-(8-methoxy-2-methylquinolin-4-yl)pyridine-2-carboxamide has emerged as a promising candidate in this regard. Its unique structural features make it an attractive scaffold for designing molecules that can interact with enzymes and receptors involved in critical biological processes. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are often dysregulated in cancer cells.

The carboxamide functional group in N-(8-methoxy-2-methylquinolin-4-yl)pyridine-2-carboxamide plays a crucial role in determining its pharmacological properties. Carboxamides are known to form stable hydrogen bonds with various biological targets, enhancing binding affinity and selectivity. This feature makes the compound a valuable tool for drug discovery efforts aimed at developing high-affinity ligands for therapeutic use. Furthermore, the quinoline moiety contributes to the compound's ability to cross the blood-brain barrier, which is essential for treating central nervous system disorders.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of bioactive molecules like N-(8-methoxy-2-methylquinolin-4-yl)pyridine-2-carboxamide. These techniques allow researchers to predict the binding modes of small molecules to biological targets with high accuracy, thereby accelerating the drug discovery process. By leveraging these computational tools, scientists have been able to optimize the structure of this compound to enhance its pharmacokinetic properties and reduce potential side effects.

In vitro studies have demonstrated that N-(8-methoxy-2-methylquinolin-4-yl)pyridine-2-carboxamide exhibits promising activity against several disease-related targets. For example, research has shown that this compound can inhibit the activity of specific kinases involved in cancer progression. Additionally, it has shown potential in modulating immune responses, making it a candidate for treating inflammatory diseases. These findings highlight the therapeutic potential of this compound and underscore its importance in ongoing drug discovery initiatives.

The synthesis of N-(8-methoxy-2-methylquinolin-4-yl)pyridine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework of this compound efficiently. These synthetic strategies not only enhance the efficiency of production but also allow for structural modifications to tailor the pharmacological properties of the molecule.

The development of novel pharmaceuticals relies heavily on understanding the structure-property relationships of bioactive molecules. The case of N-(8-methoxy-2-methylquinolin-4-yl)pyridine-2-carboxamide exemplifies how detailed structural analysis can guide medicinal chemists in optimizing drug candidates for therapeutic use. By studying how different substituents affect the biological activity and pharmacokinetic properties of this compound, researchers can gain valuable insights into designing more effective drugs.

The future prospects for N-(8-methoxy-2-methylquinolin-4-yll)pyridine - 2 - carboxamide are promising, with ongoing research aimed at expanding its therapeutic applications. Efforts are underway to explore its potential in treating neurological disorders, infectious diseases, and other conditions where targeted molecular intervention is required. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, leading to the development of novel therapeutics based on this versatile scaffold.

In conclusion, N-(8-methoxy - 2 - methylquinolin - 4 - yl) pyridine - 2 - carboxamide (CAS No. 1010926 - 60 - 9) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics.